5-Methoxy-3-methyl-1-benzothiophene-2-carboxylic acid
Overview
Description
“5-Methoxy-3-methyl-1-benzothiophene-2-carboxylic acid” is a chemical compound . It’s important to note that the information available is limited and may not fully cover all aspects of this compound .
Synthesis Analysis
The synthesis of 1-benzothiophene-3-carboxylic acid derivatives, which could potentially include “this compound”, involves both the assembly of the heterocyclic core and the functionalization of position 3 of benzothiophene . The synthesis of diverse multisubstituted benzothiophene derivatives involving a pentacyclic compound was achieved by virtue of the good functional group tolerance and versatile C2 functionalizations .Molecular Structure Analysis
The molecular structure of “this compound” is represented by the linear formula: C10H8O3S . The molecular weight of this compound is 208.237 .Chemical Reactions Analysis
The chemical reactions involving 1-benzothiophene-3-carboxylic acid derivatives, including “this compound”, are complex and involve several steps . For instance, the reaction between sulfides and aryne intermediates is an attractive method for preparing a wide range of organosulfur compounds .Mechanism of Action
The mechanism of action of 5-Methoxy-3-methyl-1-benzothiophene-2-carboxylic acid involves the inhibition of specific enzymes and proteins that are involved in various biochemical and physiological processes. This compound has been shown to inhibit the activity of enzymes such as protein kinase C, which is involved in the regulation of cell growth and differentiation.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects, including the inhibition of cell growth and proliferation, the induction of apoptosis, and the modulation of immune responses. Studies have also shown that this compound can affect the expression of certain genes and proteins involved in various cellular processes.
Advantages and Limitations for Lab Experiments
One of the primary advantages of using 5-Methoxy-3-methyl-1-benzothiophene-2-carboxylic acid in lab experiments is its ability to selectively target specific enzymes and proteins. This makes it a useful tool in studying various biochemical and physiological processes. However, one of the limitations of using this compound is its potential toxicity, which can limit its use in certain experiments.
Future Directions
There are several future directions for the use of 5-Methoxy-3-methyl-1-benzothiophene-2-carboxylic acid in scientific research. One potential application is in the study of autoimmune diseases, where this compound can be used to modulate immune responses. Another potential application is in the development of new cancer therapies, where this compound can be used to target specific enzymes and proteins involved in cancer cell growth and proliferation.
In conclusion, this compound is a unique and versatile compound that has gained significant attention in the scientific community due to its potential applications in biological research. Its ability to selectively target specific enzymes and proteins makes it a useful tool in studying various biochemical and physiological processes. With further research, this compound has the potential to be used in the development of new therapies for various diseases.
Synthesis Methods
The synthesis of 5-Methoxy-3-methyl-1-benzothiophene-2-carboxylic acid can be achieved through several methods, including the reaction of 2-methyl-3-thiophenecarboxylic acid with methoxyacetic acid in the presence of a dehydrating agent. Another method involves the reaction of 2-methyl-3-thiophenecarboxylic acid with methoxyacetyl chloride in the presence of a base.
Scientific Research Applications
5-Methoxy-3-methyl-1-benzothiophene-2-carboxylic acid has been widely used in scientific research due to its ability to inhibit the activity of certain enzymes and proteins. One of the primary applications of this compound is in the study of cancer cells. Studies have shown that this compound can inhibit the growth of cancer cells by targeting specific enzymes involved in cell division and proliferation.
Safety and Hazards
properties
IUPAC Name |
5-methoxy-3-methyl-1-benzothiophene-2-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10O3S/c1-6-8-5-7(14-2)3-4-9(8)15-10(6)11(12)13/h3-5H,1-2H3,(H,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HQORKYGLRMIEKI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC2=C1C=C(C=C2)OC)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10O3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
222.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
21243-02-7 |
Source
|
| Record name | 5-methoxy-3-methyl-1-benzothiophene-2-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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